Cas no 54730-36-8 (Benzene, 1,3-dichloro-2-(trichloromethyl)-)

• Product Name: Benzene, 1,3-dichloro-2-(trichloromethyl)-
• CAS No: 54730-36-8
• MF: C₇H₃Cl₅
• MW: 264.363717317581
• CID: 353838
• PubChem ID: 18784341
• Update Time: 2025-04-19

Benzene, 1,3-dichloro-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-(trichloromethyl)-
• 1,3-dichloro-2-(trichloromethyl)benzene
• DTXSID30596229
• 54730-36-8
• SCHEMBL7932263

• Inchi： 1S/C7H3Cl5/c8-4-2-1-3-5(9)6(4)7(10,11)12/h1-3H
• InChI Key： NFICEVMIQXDAEP-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 261.86799
• Monoisotopic Mass: 261.867739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0